Cas no 850801-60-4 (1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 850801-60-4
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 5421254
• Update Time: 2025-07-16

1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C21H19NO5/c1-4-26-15-10-9-12(11-16(15)25-3)18-17-19(23)13-7-5-6-8-14(13)27-20(17)21(24)22(18)2/h5-11,18H,4H2,1-3H3
• InChI Key： GOGNSFWUSUWZMT-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=C(OCC)C(OC)=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Additional information on 1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 850801-60-4)

1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, identified by its CAS number 850801-60-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the chromeno[2,3-c]pyrrole class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The presence of 4-ethoxy-3-methoxyphenyl and methyl substituents in its structure suggests a high degree of functionalization, which may contribute to its unique chemical and biological properties.

The compound's structure combines elements from two distinct heterocyclic systems: the chromene and pyrrole moieties. Chromenes are well-documented for their roles in various biological processes, including antioxidant and anti-inflammatory effects. Pyrroles, on the other hand, are fundamental components in many natural products and bioactive molecules. The fusion of these two systems in 1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione creates a novel framework that may exhibit properties not present in either chromene or pyrrole alone.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such complex molecules with greater accuracy. The 4-ethoxy-3-methoxyphenyl substituent is particularly noteworthy, as it introduces both hydrophobic and hydrophilic interactions that can influence solubility and binding affinity. Similarly, the methyl group at the 2-position can modulate electronic properties and steric hindrance around the heterocyclic core.

In the context of drug discovery, this compound represents a promising candidate for further investigation due to its unique structural features. The chromeno[2,3-c]pyrrole scaffold has been explored in several high-throughput screening campaigns for its potential as an antimicrobial and anticancer agent. Preliminary studies suggest that derivatives of this class may interfere with essential cellular processes by targeting specific enzymes or receptors. The 4-ethoxy-3-methoxyphenyl moiety could enhance binding to biological targets by providing optimal hydrogen bonding or π-stacking interactions.

The synthesis of 1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione presents both challenges and opportunities for synthetic chemists. The construction of the chromeno[2,3-c]pyrrole core requires multi-step reactions that often involve cyclization and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and regioselectivity. The introduction of the 4-ethoxy-3-methoxyphenyl group necessitates careful protection-deprotection strategies to avoid unwanted side reactions.

Biological evaluation of this compound has begun to reveal its potential therapeutic applications. In vitro assays have demonstrated activity against several disease-relevant targets, including kinases and transcription factors. The methyl group at the 2-position appears to play a crucial role in modulating potency by influencing binding geometry. Additionally, the 4-ethoxy-3-methoxyphenyl substituent may contribute to metabolic stability by introducing electron-withdrawing effects that slow down degradation pathways.

One particularly intriguing aspect of this molecule is its potential as a lead compound for drug development. The combination of chromene and pyrrole moieties offers a unique pharmacophore that may be optimized for specific therapeutic indications. Researchers are exploring derivatives with modified substituents to enhance efficacy while minimizing toxicity. Computational studies have helped identify key structural features responsible for biological activity, guiding rational design efforts.

The growing interest in natural product-inspired scaffolds has also influenced the study of 1-(4-ethoxy-3-methoxyphenyl)-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione. Many bioactive compounds isolated from plants or microorganisms share structural similarities with synthetic molecules like this one. By leveraging natural product templates as starting points for drug discovery programs, 4 - ethoxy - 3 - methoxypy phenyl groups can be used to guide the design of novel therapeutics with improved pharmacological profiles.

Future research directions for this compound include exploring its mechanism of action in detail through structural biology techniques such as X-ray crystallography or NMR spectroscopy. Understanding how it interacts with biological targets at the atomic level will provide valuable insights into its mode of action and help inform next-generation drug design efforts . Additionally, methyl groups may be modified or replaced with other functional groups to improve pharmacokinetic properties such as oral bioavailability or tissue distribution .

The synthesis and characterization of analogs will also be crucial for optimizing potency against specific disease targets . By systematically varying substituents on both chromene an pyrrole rings, researchers can identify structural motifs that enhance binding affinity while maintaining favorable safety profiles . This approach aligns well with modern drug discovery strategies that emphasize structure-based design combined computational modeling .

In conclusion, 1 - ( 4 - eth oxy - 3 - meth oxy phen yl ) - 2 - me thyl - 1 H , 2 H , 3 H , 9 H - chromeno [ 2 , 3 - c ] py rrol e - 3 ,9 - dione ( CAS No .850801 -60 -4) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structure, combined with preliminary biological activity, makes it a compelling candidate for development into new therapeutics . As research progresses, additional insights into its chemical reactivity, pharmacological effects, an d synthetic feasibility will continue t o emerge , paving t he way f or innovative applications i n medicine an d biotechnology .